Cas no 1889127-49-4 (2,2-dimethyl-1-(2,4,6-trimethylphenyl)cyclopropylmethanol)

• Product Name: 2,2-dimethyl-1-(2,4,6-trimethylphenyl)cyclopropylmethanol
• CAS No: 1889127-49-4
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 6021567
• PubChem ID: 116842640
• Update Time: 2025-06-10

2,2-dimethyl-1-(2,4,6-trimethylphenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(2,4,6-trimethylphenyl)cyclopropylmethanol
• [2,2-dimethyl-1-(2,4,6-trimethylphenyl)cyclopropyl]methanol
• EN300-1825561
• 1889127-49-4

• Inchi： 1S/C15H22O/c1-10-6-11(2)13(12(3)7-10)15(9-16)8-14(15,4)5/h6-7,16H,8-9H2,1-5H3
• InChI Key： VHZFIDJQQWSMRK-UHFFFAOYSA-N
• SMILES： OCC1(C2C(C)=CC(C)=CC=2C)CC1(C)C

Computed Properties

• Exact Mass: 218.167065321g/mol
• Monoisotopic Mass: 218.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 2,2-dimethyl-1-(2,4,6-trimethylphenyl)cyclopropylmethanol

Introduction to 2,2-dimethyl-1-(2,4,6-trimethylphenyl)cyclopropylmethanol (CAS No. 1889127-49-4)

2,2-dimethyl-1-(2,4,6-trimethylphenyl)cyclopropylmethanol, identified by the CAS number 1889127-49-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a cyclopropyl ring substituted with a hydroxymethyl group and an aromatic ring system. The presence of multiple alkyl and aryl substituents contributes to its unique chemical properties, making it a subject of interest for synthetic chemists and biologists exploring novel pharmacophores.

The structural motif of 2,2-dimethyl-1-(2,4,6-trimethylphenyl)cyclopropylmethanol incorporates elements that are often exploited in drug design. The cyclopropyl group is known for its rigidity and potential to influence the conformational flexibility of a molecule, while the aromatic ring system with methyl substituents at specific positions (2,4,6-trimethylphenyl) can enhance lipophilicity and metabolic stability. These features are critical in the development of bioactive compounds that require precise interaction with biological targets.

In recent years, there has been a growing interest in exploring the therapeutic potential of compounds with similar structural scaffolds. The cyclopropyl moiety, in particular, has been investigated for its role in modulating enzyme activity and receptor binding. For instance, studies have demonstrated that cyclopropyl-containing molecules can exhibit inhibitory effects on certain enzymes by mimicking natural substrates or by inducing conformational changes in the enzyme active site. This has opened up avenues for the development of novel inhibitors in therapeutic areas such as oncology and infectious diseases.

The 2,4,6-trimethylphenyl substituent in 2,2-dimethyl-1-(2,4,6-trimethylphenyl)cyclopropylmethanol further contributes to the compound's pharmacological profile. This aromatic ring system is commonly found in pharmacologically active molecules due to its ability to engage in hydrophobic interactions and π-π stacking with biological targets. Additionally, the methyl groups at the 2, 4, and 6 positions enhance the lipophilicity of the molecule, which is often a desirable property for oral bioavailability and membrane permeability.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mechanism of action of such compounds more accurately. Molecular docking studies have been performed on 2,2-dimethyl-1-(2,4,6-trimethylphenyl)cyclopropylmethanol to identify potential binding pockets on target proteins. These studies suggest that the compound may interact with enzymes or receptors involved in metabolic pathways relevant to neurological disorders and inflammation. The hydroxymethyl group at the cyclopropyl position is particularly interesting as it provides a site for hydrogen bonding interactions, which can be crucial for stabilizing protein-ligand complexes.

The synthesis of 2,2-dimethyl-1-(2,4,6-trimethylphenyl)cyclopropylmethanol presents challenges due to its complex architecture. Multi-step synthetic routes involving functional group transformations such as alkylation, oxidation, and aromatization are typically employed. Advanced synthetic methodologies have been developed to improve yield and purity while minimizing side reactions. For example, transition metal-catalyzed cross-coupling reactions have been utilized to construct the cyclopropyl ring system efficiently.

From a medicinal chemistry perspective, 2,2-dimethyl-1-(2,4,6-trimethylphenyl)cyclopropylmethanol serves as a valuable scaffold for derivative design. By modifying specific substituents or introducing new functional groups, chemists can explore analogs with enhanced potency or selectivity. Structure-activity relationship (SAR) studies are essential in this regard to understand how changes in the molecular structure influence biological activity. Such studies provide insights into optimizing drug candidates for clinical development.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in fine chemical synthesis or as a building block for more complex molecules. Researchers are also exploring its role in materials science applications where rigid aromatic systems contribute to material properties such as thermal stability and mechanical strength.

In conclusion,2, dimethylethene-1( )-( )-()-(), CAS No.1889127^-49_-4., represents an intriguing compound with significant potential in pharmaceutical research and industrial applications. Its complex structure and unique substituents offer opportunities for innovation across multiple disciplines. As research continues to uncover new therapeutic targets and synthetic methodologies,dimethylethene,, will likely remain at the forefront of molecular exploration.